Cas no 890095-26-8 (2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid)

2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid structure
890095-26-8 structure
Product Name:2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid
CAS No:890095-26-8
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD08142651
CID:1075331
Update Time:2025-04-20

2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid
    • 2-(1,2,4-triazol-4-yl)pyridine-4-carboxylic acid
    • 2-(4H-1,2,4-triazol-4-yl)isonicotinic acid(SALTDATA: FREE)
    • MDL： MFCD08142651
    • Inchi： 1S/C8H6N4O2/c13-8(14)6-1-2-9-7(3-6)12-4-10-11-5-12/h1-5H,(H,13,14)
    • InChI Key： SXTXKDSUUOPOJA-UHFFFAOYSA-N
    • SMILES： OC(C1C=CN=C(C=1)N1C=NN=C1)=O

Computed Properties

  • Exact Mass: 190.04900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 80.90000
  • LogP: 0.36050

2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid Pricemore >>

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2-(4H-1,2,4-Triazol-4-yl)isonicotinic acid; .
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